Cas no 2377034-73-4 (Carbamic acid, N-[1-[(5-chloro-2-pyrazinyl)carbonyl]-3-piperidinyl]-, 1,1-dimethylethyl ester )

• Product Name: Carbamic acid, N-[1-[(5-chloro-2-pyrazinyl)carbonyl]-3-piperidinyl]-, 1,1-dimethylethyl ester
• CAS No: 2377034-73-4
• MF: C₁₅H₂₁ClN₄O₃
• MW: 340.805242300034
• CID: 5464120
• Update Time: 2025-08-04

Carbamic acid, N-[1-[(5-chloro-2-pyrazinyl)carbonyl]-3-piperidinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-[1-[(5-chloro-2-pyrazinyl)carbonyl]-3-piperidinyl]carbamate (ACI)
• Carbamic acid, N-[1-[(5-chloro-2-pyrazinyl)carbonyl]-3-piperidinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H21ClN4O3/c1-15(2,3)23-14(22)19-10-5-4-6-20(9-10)13(21)11-7-18-12(16)8-17-11/h7-8,10H,4-6,9H2,1-3H3,(H,19,22)
• InChI Key： ZPJHMSPQJKBWKG-UHFFFAOYSA-N
• SMILES： O=C(NC1CCCN(C(C2C=NC(Cl)=CN=2)=O)C1)OC(C)(C)C

Additional information on Carbamic acid, N-[1-[(5-chloro-2-pyrazinyl)carbonyl]-3-piperidinyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[1-[(5-chloro-2-pyrazinyl)carbonyl]-3-piperidinyl]-, 1,1-dimethylethyl ester (CAS No. 2377034-73-4): A Comprehensive Overview

Carbamic acid, N-[1-[(5-chloro-2-pyrazinyl)carbonyl]-3-piperidinyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2377034-73-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a complex arrangement of functional groups, including a piperidine ring and a 5-chloro-2-pyrazinyl moiety, which contribute to its unique chemical properties. The presence of these groups suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating various physiological processes.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The piperidine scaffold is particularly well-studied due to its prevalence in biologically active molecules and its ability to enhance drug-like properties such as solubility and metabolic stability. The incorporation of the 5-chloro-2-pyrazinyl group further expands the structural diversity of this compound, offering opportunities for designing molecules with tailored biological activities.

One of the most compelling aspects of Carbamic acid, N-[1-[(5-chloro-2-pyrazinyl)carbonyl]-3-piperidinyl]-, 1,1-dimethylethyl ester is its potential as a lead compound for the development of new drugs. Preclinical studies have demonstrated that derivatives of this compound exhibit promising pharmacological effects in various disease models. For instance, research has shown that certain analogs of this molecule demonstrate inhibitory activity against specific enzymes involved in inflammatory pathways. This suggests that further optimization of the structure could lead to the identification of potent anti-inflammatory agents.

The synthesis of Carbamic acid, N-[1-[(5-chloro-2-pyrazinyl)carbonyl]-3-piperidinyl]-, 1,1-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as the 5-chloro-2-pyrazinyl carboxylic acid derivative, which is then coupled with a piperidine derivative via an amide-forming reaction. The final step involves esterification to introduce the dimethyl ether group at the carbamic acid moiety. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are often employed to ensure high yields and purity.

The pharmacokinetic properties of Carbamic acid, N-[1-[(5-chloro-2-pyrazinyl)carbonyl]-3-piperidinyl]-, 1,1-dimethylethyl ester are also an area of active investigation. Understanding how a molecule behaves in vivo is crucial for assessing its potential as a therapeutic agent. Studies have indicated that this compound exhibits reasonable oral bioavailability and metabolic stability in animal models. These findings are encouraging for further development and highlight the importance of optimizing physicochemical properties to enhance drug delivery and efficacy.

In conclusion, Carbamic acid, N-[1-[(5-chloro-2-pyrazinyl)carbonyl]-3-piperidinyl]-, 1,1-dimethylethyl ester (CAS No. 2377034-73-4) represents a promising candidate for drug discovery and development. Its unique structural features and demonstrated biological activities make it an attractive molecule for further exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.